Cas no 2034323-82-3 (2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one)

• Product Name: 2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one
• CAS No: 2034323-82-3
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5990042
• PubChem ID: 119102481
• Update Time: 2025-06-13

2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one
• Ethanone, 2-methoxy-1-[3-(1,2,4-oxadiazol-3-yl)-4-phenyl-1-pyrrolidinyl]-
• 1-(3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-methoxyethanone
• 1-(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)-2-methoxyethan-1-one
• 2-methoxy-1-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]ethan-1-one
• 2-methoxy-1-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]ethanone
• 2034323-82-3
• F6524-4263
• AKOS026694366

• Inchi： 1S/C15H17N3O3/c1-20-9-14(19)18-7-12(11-5-3-2-4-6-11)13(8-18)15-16-10-21-17-15/h2-6,10,12-13H,7-9H2,1H3
• InChI Key： SAGRMZAIBDSYBM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C2=CC=CC=C2)C(C2N=CON=2)C1)COC

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 477.7±55.0 °C(Predicted)
• pka: -0.10±0.39(Predicted)

Additional information on 2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one

Chemical Profile of 2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one (CAS No. 2034323-82-3)

2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2034323-82-3, belongs to a class of heterocyclic derivatives that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a methoxy moiety, a phenyl ring, and an 1,2,4-oxadiazole scaffold, contributes to its diverse chemical reactivity and biological interactions.

The 1,2,4-oxadiazole core is a particularly important structural feature in medicinal chemistry. This heterocyclic ring system is known for its stability and its ability to engage in various non-covalent interactions with biological targets. In recent years, oxadiazole derivatives have been extensively investigated for their roles in drug development due to their ability to modulate enzyme activity and receptor binding. The incorporation of an oxadiazole ring into the molecular framework of 2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one suggests that this compound may exhibit potent effects on biological pathways involving these targets.

Additionally, the phenyl group in the molecule contributes to its lipophilicity and potential membrane permeability, which are critical factors for drug bioavailability. The combination of these structural elements makes this compound a promising candidate for further exploration in the development of novel therapeutic agents. Current research indicates that derivatives with similar structural motifs have shown promise in preclinical studies as inhibitors of various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

The methoxy group attached to the pyrrolidinone ring not only influences the electronic properties of the molecule but also serves as a potential site for further chemical modification. This flexibility allows chemists to explore derivatization strategies aimed at optimizing pharmacokinetic profiles and enhancing binding affinity to biological targets. The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors that selectively target specific disease-related pathways is a major focus. The unique combination of functional groups in 2-methoxy-1-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-ylethan-1-one positions it as a valuable scaffold for designing molecules with tailored biological activities. Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high-throughput virtual screening techniques, facilitating the identification of lead compounds for further optimization.

The 1,2,4 oxadiazole scaffold has been particularly studied for its anti-inflammatory and anti-proliferative properties. Several analogs have demonstrated efficacy in models of acute and chronic inflammation by inhibiting key pro-inflammatory cytokines and enzymes. The presence of this moiety in CAS No. 2034323-82 - 3 suggests that it may share similar pharmacological effects or exhibit novel mechanisms of action that warrant further investigation.

Furthermore, the pyrrolidinone ring is another structural element that has been extensively explored in drug discovery. Pyrrolidinone derivatives are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes them suitable candidates for developing drugs that require precise spatial orientation within a binding pocket. The combination of these features in 2-methoxy - - - -- - -- -- -- -- -- -- -- -- -- -- -- -- - - - - - phenylpyrrolidin - - --- --- --- --- --- --- --- --- --- --- --- ylethan - - --- --- --- --- --- ------ ethanone (CAS No. 2034323---82---) creates a complex system with multiple potential sites for interaction with biological macromolecules.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds like this one. By leveraging crystallographic data and molecular dynamics simulations, researchers can gain insights into how this compound interacts with its intended targets at an atomic level. These insights are crucial for designing analogs with improved potency and selectivity. The methoxy group’s role as an electron-withdrawing substituent also influences electronic distributions within the molecule, which can affect both metabolic stability and binding affinity.

The synthesis pathways for such complex molecules often involve advanced techniques such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation to establish stereocenters with high enantioselectivity. These methods ensure that the final product possesses the desired stereochemical configuration necessary for optimal biological activity without unwanted side effects from racemic impurities.

The pharmacokinetic profile of any drug candidate is equally important as its intrinsic activity against a target protein or enzyme pathway; hence post-synthetic modifications are frequently employed not only to enhance potency but also improve solubility absorption distribution metabolism excretion (ADME) properties which determine overall therapeutic efficacy when administered orally or via other routes